Methyl 2-chloroacetimidate hydrochloride
Overview
Description
“Methyl 2-chloroacetimidate hydrochloride” is also known as “2-Chloroethanimidic acid methyl ester hydrochloride” or “Methyl chloroacetimidate hydrochloride”. It has a linear formula of C3H6ClNO · HCl and a molecular weight of 144.00 .
Molecular Structure Analysis
The molecular formula of “this compound” is C3H7Cl2NO, and its molecular weight is 144.00 g/mol .Chemical Reactions Analysis
“this compound” is used as a reactant for the modular synthesis of chiral homo- and heterotrisoxazolines as chiral ligands in the asymmetrical Michael addition of indole to benzylidenemalonate . Unfortunately, no additional information about its chemical reactions was found in the search results.Physical And Chemical Properties Analysis
“this compound” is a solid with a melting point of 77-82 °C .Scientific Research Applications
Synthesis of Organic Compounds Methyl 2-chloroacetimidate hydrochloride is used as a raw material in the synthesis of complex organic compounds. For example, it is used in the synthesis of 4,5-dihydro-3-methyl-1-(2,4-dichlorophenyl)-1,2,4-triazol-5-(1H)-one, a compound achieved through a cyclization reaction process (Zhu Hong-jun, 2010).
Chemical Reactions and Intermediate Formation The compound plays a role in the formation of trichloroacetimidates, which undergo stereoselective intramolecular conjugate addition reactions, leading to the production of various acids and derivatives. This indicates its utility in facilitating specific chemical transformations (Y. Matsushima & J. Kino, 2009).
Spectroscopic Studies In spectroscopic studies, this compound has been used to understand the structure and characteristics of methyl acetimidate and its derivatives. These studies provide insights into the molecular behavior of such compounds (W. Prichard & W. J. Orville-Thomas, 1967).
Synthesis of α-Glucosides The compound is used in the stereoselective synthesis of α-glucosides. The use of related protecting groups allows for the highly selective glucosylation of a trichloroacetimidate donor, demonstrating its utility in complex sugar chemistry (Daniel J. Cox & A. Fairbanks, 2009).
- Compounds**this compound is instrumental in the regio- and stereoselective synthesis of various pharmaceutical compounds. An example is its use in synthesizing methyl α-L-ristosaminide hydrochloride, showcasing its application in the creation of specific therapeutic agents (Alessandro Bongini et al., 1983).
Synthesis of Protein Reagents The compound serves as a precursor in the development of novel protein reagents. Its properties and reactions with other molecules like ribonuclease provide insights into protein chemistry and potential therapeutic applications (M. Olomucki & J. Diopoh, 1972).
Chemical Synthesis in Asymmetric Reactions It is used in asymmetric synthesis processes, such as the allylic rearrangement of optically active trichloroacetimidates. This demonstrates its role in producing chiral compounds, which are crucial in the pharmaceutical industry (Yukio Yamamoto et al., 1976).
Safety and Hazards
“Methyl 2-chloroacetimidate hydrochloride” is classified as a skin irritant (Category 2), eye irritant (Category 2A), and may cause respiratory irritation (Specific target organ toxicity - single exposure, Category 3) . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing skin thoroughly after handling, using only outdoors or in a well-ventilated area, and wearing protective gloves/eye protection/face protection .
Mechanism of Action
Mode of Action
The compound is known to be a reactant in the modular synthesis of chiral homo- and heterotrisoxazolines . These chiral ligands play a crucial role in the asymmetrical Michael addition of indole to benzylidenemalonate . It is also used in the preparation of benzothiazolylthio oxadiazoles .
Biochemical Pathways
It is known to be involved in the synthesis of chiral homo- and heterotrisoxazolines , which can influence various biochemical pathways due to their role as chiral ligands.
Result of Action
The molecular and cellular effects of Methyl 2-chloroacetimidate hydrochloride’s action are largely dependent on the specific reactions it is involved in. For instance, in the synthesis of chiral homo- and heterotrisoxazolines, it contributes to the creation of these chiral ligands, which can have various effects at the molecular and cellular level .
properties
IUPAC Name |
methyl 2-chloroethanimidate;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C3H6ClNO.ClH/c1-6-3(5)2-4;/h5H,2H2,1H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZPKRTCMWHONHLA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=N)CCl.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C3H7Cl2NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50506709 |
Source
|
| Record name | Methyl 2-chloroethanimidate--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50506709 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
144.00 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
70737-12-1 |
Source
|
| Record name | Methyl 2-chloroethanimidate--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50506709 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 70737-12-1 | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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